1,4-Benzenediamine, N-octyl-N'-phenyl-
Overview
Description
1,4-Benzenediamine, N-octyl-N'-phenyl- is a compound that belongs to the family of aromatic diamines. It is also known as Octylphenylamine and is widely used in various scientific research applications. This compound has a wide range of applications in the field of chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 1,4-Benzenediamine, N-octyl-N'-phenyl- is not well understood. However, it is believed that this compound acts as a ligand and binds to metal ions. The metal complexes formed by this compound have catalytic properties and are used in various chemical reactions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1,4-Benzenediamine, N-octyl-N'-phenyl- are not well studied. However, it is known that this compound has low toxicity and does not have any significant adverse effects on human health.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1,4-Benzenediamine, N-octyl-N'-phenyl- in lab experiments is its low toxicity. This compound is also readily available and easy to synthesize. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to use in aqueous reactions.
Future Directions
There are several future directions for the research on 1,4-Benzenediamine, N-octyl-N'-phenyl-. One of the areas of interest is the development of new metal complexes using this compound as a ligand. These metal complexes can have potential applications in catalysis and organic synthesis. Another area of interest is the study of the biochemical and physiological effects of this compound, which can provide valuable insights into its potential applications in pharmacology.
Conclusion:
In conclusion, 1,4-Benzenediamine, N-octyl-N'-phenyl- is a compound with a wide range of applications in scientific research. It is used as a ligand in the synthesis of metal complexes, which have potential applications in catalysis and organic synthesis. This compound has low toxicity and does not have any significant adverse effects on human health. There are several future directions for the research on this compound, including the development of new metal complexes and the study of its biochemical and physiological effects.
Synthesis Methods
The synthesis of 1,4-Benzenediamine, N-octyl-N'-phenyl- can be achieved by several methods. One of the most commonly used methods is the reaction of octylamine with phenylisocyanate. The reaction takes place in the presence of a catalyst, such as triethylamine, and produces 1,4-Benzenediamine, N-octyl-N'-phenyl- as the final product. The purity of the product can be improved by recrystallization.
Scientific Research Applications
1,4-Benzenediamine, N-octyl-N'-phenyl- has a wide range of applications in scientific research. It is used as a ligand in the synthesis of metal complexes, which are used in catalysis and organic synthesis. This compound is also used in the preparation of polymers and coatings. In the field of pharmacology, 1,4-Benzenediamine, N-octyl-N'-phenyl- is used as a starting material for the synthesis of various drugs.
properties
CAS RN |
1590-80-3 |
|---|---|
Product Name |
1,4-Benzenediamine, N-octyl-N'-phenyl- |
Molecular Formula |
C20H28N2 |
Molecular Weight |
296.4 g/mol |
IUPAC Name |
1-N-octyl-4-N-phenylbenzene-1,4-diamine |
InChI |
InChI=1S/C20H28N2/c1-2-3-4-5-6-10-17-21-18-13-15-20(16-14-18)22-19-11-8-7-9-12-19/h7-9,11-16,21-22H,2-6,10,17H2,1H3 |
InChI Key |
MINNIIWBFAPUKJ-UHFFFAOYSA-N |
SMILES |
CCCCCCCCNC1=CC=C(C=C1)NC2=CC=CC=C2 |
Canonical SMILES |
CCCCCCCCNC1=CC=C(C=C1)NC2=CC=CC=C2 |
Other CAS RN |
34533-96-5 1590-80-3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
